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Compound of Interest |

Compound Name: 1-Chlorotriacontane
CAS No.: 62016-82-4
Cat. No.: B1591130
- 7

Executive Summary

1-Chlorotriacontane (

) is a long-chain alkyl halide used primarily in organic synthesis to introduce lipophilic tails to
molecules. Unlike short-chain alkyl halides (e.g., dichloromethane), it is a waxy solid at room
temperature with low volatility.[1]

Effective disposal requires strict adherence to Halogenated Waste protocols.[2][3]
Misclassification of this substance as general organic waste is a common laboratory error that
risks regulatory non-compliance (RCRA/CLP), increases disposal costs, and endangers
downstream incineration facilities due to the potential formation of acid gases (HCI).[1]

Part 1: Chemical Characterization & Hazards

Before disposal, verify the physical state and properties to ensure the correct waste stream is
selected.[1]
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Property Data Operational Implication

638-68-6 (Triacontane parent o
CAS Number Use for waste manifesting.[1]

ref)

Contains Chlorine; Must be
Molecular Formula
treated as Halogenated.

Does not require liquid

Physical State Solid (Waxy, White) containment unless dissolved.

[1]

] ] Stable at room temp; may melt
Melting Point ~65-67 °C )
if stored near heat sources.

_ _ Do not flush down drains.
- Insoluble in water; Soluble in ) ) )
Solubility Bioaccumulative potential.[3]

organics
[41[5][6]

Combustible solid, but not

Flash Point >110 °C (Estimated)
Flammable (Class 4.1).[1]

Part 2: Pre-Disposal Assessment (The "Why")

Expert Insight: The presence of the chlorine atom dictates the disposal path. Standard organic
waste incinerators operate at temperatures sufficient for carbon chains but may not handle
halogens effectively.

o The Risk: Burning halogenated compounds at lower temperatures can generate hydrochloric
acid (corrosive to incinerator scrubbers) and, under specific conditions, dioxins/furans.[1]

o The Solution: 1-Chlorotriacontane must be routed to high-temperature incinerators
equipped with acid gas scrubbers. This is why segregation is non-negotiable.

Self-Validating Check

Before proceeding, ask:

e |s the material solid or dissolved in solution?
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e Does the waste label explicitly state "HALOGENATED"?

Part 3: Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Reagent

Use this protocol for expired shelf stock or excess solid material.

o PPE Required: Nitrile gloves, safety glasses, lab coat.[1][2][3] (Respiratory protection is
rarely needed due to low volatility, unless dust is generated).[1]

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.
o Labeling: Affix a hazardous waste tag.

o Primary Constituent: 1-Chlorotriacontane.

o Hazard Class: Irritant, Environmental Hazard.[1]

o Critical Tagging: Mark clearly as "HALOGENATED SOLID WASTE."

o Transfer: Transfer the solid directly into the container. Do not dissolve it in solvent to "make it
easier to pour"—this needlessly increases waste volume and cost.

o Storage: Store in the Satellite Accumulation Area (SAA) away from oxidizers.

Scenario B: Disposal of Reaction Mixtures (Solutions)

Use this protocol for mother liquors or reaction solvents containing 1-Chlorotriacontane.

e Segregation Rule: Never mix this stream with non-halogenated solvents (e.g., Acetone,
Methanol) unless unavoidable.[1][6]

o Why? Mixing 1L of halogenated waste with 10L of non-halogenated waste renders the
entire 11L "Halogenated," tripling the disposal cost [1].[1]

» Container: Use a dedicated "Halogenated Organic Solvents" carboy (typically green-labeled
in many institutions).
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o Compatibility Check: Ensure the solution pH is neutral (6-8). If the reaction involved strong
acids/bases, neutralize before adding to the solvent waste drum to prevent exothermic
reactions or gas generation.[1]

o Record Keeping: Log the estimated concentration of 1-Chlorotriacontane on the waste log
sheet.

Part 4: Visualized Workflows
Logic Flow: Waste Stream Selection

This decision tree ensures the material enters the correct regulatory pathway (RCRA/CLP).
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Waste: 1-Chlorotriacontane

Determine Physical State

Solid (Pure/Waxy) Dissolved (Reaction Mix)

CRITICAL: Do NOT mix with
Non-Halogenated Solvents

Container: Halogenated Solids
(Wide-mouth HDPE)

Container: Halogenated Solvents
(Safety Carboy)

Final Disposal:
High-Temp Incineration
(>1100°C)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 1-Chlorotriacontane waste streams to ensure
regulatory compliance.

Emergency Response: Spill Cleanup

In the event of a spill, follow this containment workflow.
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Sweep/Scoop

Solidispil (Avoid Dust)

Double Bag
(Label: Halogenated Debris)

Spill Detected Assess: Solid or Liquid?

Notify EHS

Absorb with Vermiculite
or Chem-Pads

Solution Spill
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Figure 2: Immediate containment and cleanup protocol for laboratory spills.

Part 5: Regulatory & Compliance Context
RCRA Classification (USA)

Under the Resource Conservation and Recovery Act (RCRA), 1-Chlorotriacontane does not
have a specific "P" or "U" listing.[1] However, it falls under the broader umbrella of Halogenated
Organic Compounds (HOCs).[1]

o Land Disposal Restrictions (LDR): It is generally prohibited from land disposal without prior
treatment (incineration) due to the presence of halogenated organic bonds [2].

o Waste Code: If dissolved in a spent halogenated solvent (e.g., Methylene Chloride), the
mixture carries the FO02 code.[1][7][8] If pure solid, it is a characteristic hazardous waste
based on toxicity and HOC content.[1]

European CLP Regulation[1]

» Signal Word: Warning
e Hazard Statements: H413 (May cause long-lasting harmful effects to aquatic life).

o Disposal: Must be disposed of as hazardous waste (EWC code 07 01 03* "organic
halogenated solvents, washing liquids and mother liquors" or 16 05 08* "discarded organic
chemicals consisting of or containing hazardous substances") [3].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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